Cas no 203866-17-5 (O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate
• CAS No: 203866-17-5
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• MDL: MFCD03094918
• CID: 92341
• PubChem ID: 329762378
• Update Time: 2025-06-14

O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-tert-Butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate
• N-Boc-4,4-difluoro-L-proline methyl ester
• 1-O-tert-butyl 2-O-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate
• BOC-44-DIFLUORO-L-PROLINE METHYL ESTER
• N-T-BOC-4,4-DIFLUORO-L-PROLINE METHYL ESTER
• 4,4'-difluoroproline methyl ester
• 1-tert-Butyl 2-methyl (S)-4,4-difluoropyrrolidine-1,2-dicarboxylate
• (S)-4,4-Difluoro-1,2-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) 2-methyl ester
• 1-tert-butyl 2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate
• BOC-4,4-DIFLUORO-L-PROLINE METHYL ESTER
• RQDZKOOUQIDZOG-ZETCQYMHSA-N
• BCP21719
• PB27589
• AB0069257
• ST24026505
• N-Boc-4,4-Difluoro-L
• O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate
• SCHEMBL706243
• 1,2-Pyrrolidinedicarboxylic acid, 4,4-difluoro-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
• METHYL (S)-1-BOC-4,4-DIFLUOROPYRROLIDINE-2-CARBOXYLATE
• J-013267
• MFCD03094918
• DS-16679
• 1-tert-butyl 2-methyl(2s)-4,4-difluoropyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylicacid,4,4-difluoro-,1-(1,1-dimethylethyl)2-methyl ester,(2S)-
• CHEMBL4924940
• AMY3074
• (S)-4,4-Difluoro-N-Boc-pyrrolidine-2-carboxylic acid methyl ester
• N-Boc-4,4-Difluoro-L-proline methyl ester, 97%
• A850871
• (S)-4,4-difluoro-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• 1-(tert-butyl) 2-methyl (S)-4,4-difluoropyrrolidine-1,2-dicarboxylate
• 203866-17-5
• TERT-BUTYL (2S)-2-(METHOXYCARBONYL)-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE
• (S)-1-tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate;N-Boc-4,4-difluoro-L-proline Methyl Ester
• AKOS015920188
• DTXSID90456299
• Methyl (2S)-N-(tert-butyloxycarbonyl)-4,4-difluoropyrrolidine-2-carboxylate
• CS-W001497

• MDL： MFCD03094918
• Inchi： 1S/C11H17F2NO4/c1-10(2,3)18-9(16)14-6-11(12,13)5-7(14)8(15)17-4/h7H,5-6H2,1-4H3/t7-/m0/s1
• InChI Key： RQDZKOOUQIDZOG-ZETCQYMHSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)[C@H](C(=O)OC)C1)F

Computed Properties

• Exact Mass: 265.11300
• Monoisotopic Mass: 265.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: White powder
• Density: 1.22
• Melting Point: 41-46 °C
• Boiling Point: 293 ºC
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.455
• PSA: 55.84000
• LogP: 1.74200
• Solubility: Not determined

O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate

Comprehensive Overview of O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate (CAS No. 203866-17-5)

O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate (CAS No. 203866-17-5) is a highly specialized chiral building block widely used in pharmaceutical synthesis and agrochemical research. This compound belongs to the class of pyrrolidine derivatives, which are increasingly sought after due to their structural versatility in drug design. The presence of difluoromethyl groups and tert-butyl ester moieties enhances its stability and reactivity, making it particularly valuable for asymmetric synthesis and peptide coupling reactions.

In recent years, the demand for fluorinated pyrrolidines like this compound has surged, driven by their applications in protease inhibitors and kinase-targeted therapies. Researchers frequently search for "CAS 203866-17-5 solubility" or "Stereoselective synthesis of 4,4-difluoropyrrolidines," reflecting its relevance in medicinal chemistry. The compound's chiral purity (indicated by the (2S) configuration) is critical for achieving desired biological activity, a topic often discussed in forums on enantioselective catalysis.

From a synthetic perspective, O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate serves as a precursor for bioactive intermediates. Its dicarboxylate structure allows for selective deprotection, enabling modular construction of complex molecules. Laboratories optimizing "green chemistry routes for fluorinated heterocycles" have highlighted this compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques, reducing reaction times and improving yields.

The compound’s physicochemical properties—such as its melting point, logP value, and stability under acidic conditions—are frequently queried in databases like Reaxys or SciFinder. These parameters are essential for formulators developing oral bioavailability enhancers or prodrug strategies. Notably, the tert-butyl group provides steric protection during multi-step syntheses, a feature exploited in patented API manufacturing processes.

Emerging trends in AI-driven drug discovery have further amplified interest in this molecule. Computational models predicting "fluorine effects on pyrrolidine ring conformation" often reference CAS 203866-17-5 as a benchmark. Additionally, its role in covalent inhibitor design aligns with current focus areas like SARS-CoV-2 main protease inhibitors, though its applications extend broadly to oncology and CNS drug development.

Quality control of O1-tert-butyl O2-methyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate requires rigorous HPLC chiral analysis and residual solvent monitoring, topics covered in recent ICH Q3 guidelines. Suppliers emphasizing "GMP-grade pyrrolidine derivatives" cater to stringent industry standards, while academic users prioritize "scalable synthetic protocols" for preclinical studies.

In summary, CAS 203866-17-5 represents a nexus of innovation in organofluorine chemistry and pharmaceutical intermediates. Its structural features address key challenges in drug permeability and metabolic stability, ensuring its continued prominence in peer-reviewed literature and industrial pipelines alike.